
Methyl Paraben-13C6 analytical standard for
cosmetics analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl Paraben-13C6

CAS No.: 1581694-95-2

Cat. No.: S883048

Get Quote

Methyl Paraben-13C6: Overview and Applications

Methyl Paraben-13C6 is the stable, carbon-13 labeled version of Methyl Paraben (Methyl 4-

hydroxybenzoate). It serves as a critical internal standard in analytical chemistry for the precise

quantification of its unlabeled counterpart.

Primary Application: It is used as an internal standard for quantitative analysis via techniques like
Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry

(GC-MS). Using a stable isotope-labeled standard corrects for variability in sample preparation and
ionization efficiency, leading to highly accurate and reliable results [1].

Target Analyte: Methyl Paraben is a common antimicrobial preservative used in foods, drugs, and
cosmetics. Its use is regulated, and its concentration in products must be monitored to ensure

consumer safety [1].
Regulatory Context: Analytical methods for controlled ingredients, like preservatives in cosmetics,

must be robust and accurate to comply with regulations such as the European Union's Cosmetic
Regulation (EC 1223/2009). The trend in analysis is toward multi-analyte methods that can detect

several compounds simultaneously [2].

Chemical and Physical Data

The table below summarizes the key identifiers and properties of Methyl Paraben-13C6.
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Property Value / Description

CAS No. 1581694-95-2 [1]

Synonyms Methyl 4-hydroxybenzoate-13C6 [1]

Molecular Formula C₂¹³C₆H₈O₃ [1]

Molecular Weight 158.10 g/mol [1]

Physical Form Solid (White to off-white) [1]

Application Internal standard for NMR, GC-MS, or LC-MS quantification [1]

Suggested Analytical Workflow

While explicit protocols were not found, the established use of this standard implies a standard workflow for

analysis. The diagram below outlines the general process for using Methyl Paraben-13C6 in cosmetic

analysis.

Sample Preparation
1. Weigh cosmetic sample

2. Add Methyl Paraben-13C6 internal standard
3. Extract with solvent

Instrumental Analysis
LC-MS or GC-MS

Data Processing & Quantification
1. Measure analyte/internal standard peak area ratio

2. Calculate concentration using calibration curve
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://www.smolecule.com/products/s883048?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/methyl-paraben-13c6.html?srsltid=AfmBOopB-gr99tHGR_HMqonNClrFQSj8VilkgxUMJCchZurhdONMN4zU
https://pubmed.ncbi.nlm.nih.gov/26995636/
https://www.smolecule.com/products/b883048#methyl-paraben-13c6-analytical-standard-for-cosmetics-analysis
https://www.smolecule.com/products/b883048#methyl-paraben-13c6-analytical-standard-for-cosmetics-analysis
https://www.smolecule.com/products/b883048#methyl-paraben-13c6-analytical-standard-for-cosmetics-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s883048?utm_src=pdf-bulk
https://www.smolecule.com/products/s883048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

